Cas no 2172128-96-8 (7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid)

7-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure features a hydrophobic side chain and a carboxyl terminus, facilitating incorporation into peptide sequences while maintaining compatibility with solid-phase synthesis protocols. The Fmoc group ensures selective deprotection under mild basic conditions, enabling controlled elongation of peptide chains. The compound’s branched aliphatic moiety enhances solubility in organic solvents, improving reaction efficiency. Its extended heptanoic acid linker offers flexibility for conjugation or further functionalization. This derivative is particularly valuable for constructing peptide-based therapeutics or biomaterials requiring precise side-chain modifications. Careful handling under inert conditions is recommended to preserve reactivity.
7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid structure
2172128-96-8 structure
Product Name:7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid
CAS No:2172128-96-8
MF:C28H36N2O5
MW:480.595848083496
CID:5603782
PubChem ID:165543343
Update Time:2025-06-11

7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

    • 7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid
    • EN300-1509311
    • 2172128-96-8
    • 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid
    • Inchi: 1S/C28H36N2O5/c1-19(2)24(27(33)29-16-10-4-3-5-15-26(31)32)17-30-28(34)35-18-25-22-13-8-6-11-20(22)21-12-7-9-14-23(21)25/h6-9,11-14,19,24-25H,3-5,10,15-18H2,1-2H3,(H,29,33)(H,30,34)(H,31,32)
    • InChI Key: SAQSIZHFKVOBON-UHFFFAOYSA-N
    • SMILES: O(C(NCC(C(NCCCCCCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 480.26242225g/mol
  • Monoisotopic Mass: 480.26242225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 14
  • Complexity: 675
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 105Ų

7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1509311-0.05g
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid
2172128-96-8
0.05g
$2829.0 2023-08-31
Enamine
EN300-1509311-0.1g
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid
2172128-96-8
0.1g
$2963.0 2023-08-31
Enamine
EN300-1509311-0.25g
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid
2172128-96-8
0.25g
$3099.0 2023-08-31
Enamine
EN300-1509311-0.5g
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid
2172128-96-8
0.5g
$3233.0 2023-08-31
Enamine
EN300-1509311-1g
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid
2172128-96-8
1g
$3368.0 2023-08-31
Enamine
EN300-1509311-2.5g
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid
2172128-96-8
2.5g
$6602.0 2023-08-31
Enamine
EN300-1509311-5g
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid
2172128-96-8
5g
$9769.0 2023-08-31
Enamine
EN300-1509311-10g
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid
2172128-96-8
10g
$14487.0 2023-08-31
Enamine
EN300-1509311-1.0g
7-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}heptanoic acid
2172128-96-8
1g
$0.0 2023-06-05

7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid Related Literature

Additional information on 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid

Recent Advances in the Study of 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid (CAS: 2172128-96-8)

The compound 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid (CAS: 2172128-96-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its potential applications in targeted drug delivery systems, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule is particularly valuable for its orthogonality and ease of removal under mild basic conditions. Recent advancements have demonstrated its efficacy in the synthesis of complex peptides with improved yield and purity, which is crucial for the development of peptide-based therapeutics.

In addition to its applications in peptide synthesis, 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid has been investigated for its potential in prodrug design. Researchers have utilized its structural flexibility to create prodrugs that enhance the bioavailability and pharmacokinetic profiles of poorly soluble drugs. Recent preclinical studies have shown promising results, particularly in the context of cancer therapy, where targeted delivery and controlled release are paramount.

Another notable development is the use of this compound in the design of enzyme inhibitors. Its ability to mimic natural substrates makes it a valuable tool for studying enzyme mechanisms and developing inhibitors for diseases such as Alzheimer's and metabolic disorders. Recent crystallographic studies have provided insights into its binding interactions, paving the way for the rational design of more potent and selective inhibitors.

Despite these advancements, challenges remain in the large-scale synthesis and application of 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid. Issues such as cost-effectiveness, scalability, and stability under various conditions need to be addressed to fully realize its potential in industrial and clinical settings. Ongoing research is focused on optimizing synthetic routes and exploring novel derivatives with enhanced properties.

In conclusion, the compound 7-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}heptanoic acid (CAS: 2172128-96-8) represents a versatile and promising tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, prodrug design, and enzyme inhibition highlight its broad utility, while ongoing studies continue to uncover new possibilities for its use in drug development and therapeutic interventions.

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.